Cas no 1874199-82-2 (2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine)

• Product Name: 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine
• CAS No: 1874199-82-2
• MF: C₃₃H₂₁N₉
• MW: 543.580144643784
• CID: 6295803
• Update Time: 2025-10-22

2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine
• TPM-TAZ
• 1,3,5-Triazine, 2,4,6-tris[3-(5-pyrimidinyl)phenyl]-

• Inchi： 1S/C33H21N9/c1-4-22(28-13-34-19-35-14-28)10-25(7-1)31-40-32(26-8-2-5-23(11-26)29-15-36-20-37-16-29)42-33(41-31)27-9-3-6-24(12-27)30-17-38-21-39-18-30/h1-21H
• InChI Key： VTJFHMXDKGXZFC-UHFFFAOYSA-N
• SMILES： N1=C(C2=CC=CC(C3=CN=CN=C3)=C2)N=C(C2=CC=CC(C3=CN=CN=C3)=C2)N=C1C1=CC=CC(C2=CN=CN=C2)=C1

Experimental Properties

• Density: 1.293±0.06 g/cm3(Predicted)
• Melting Point: 332 °C
• Boiling Point: 899.4±75.0 °C(Predicted)
• pka: 2.13±0.10(Predicted)

Additional information on 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine

Introduction to 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine (CAS No. 1874199-82-2)

2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine, identified by its CAS number 1874199-82-2, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This trisubstituted triazine derivative features a unique structural motif consisting of a central triazine core substituted with three phenyl groups, each further functionalized with a pyrimidine ring at the 3-position. The compound's intricate architecture and electronic properties make it a promising candidate for various applications, particularly in the development of novel bioactive molecules.

The structural design of 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine leverages the inherent binding capabilities of triazines and the biological relevance of pyrimidine derivatives. Triazines are well-known for their ability to interact with nucleic acids and other biomolecules through hydrogen bonding and hydrophobic interactions. The introduction of pyrimidine substituents enhances the compound's potential to modulate biological pathways by targeting specific receptors or enzymes. This dual functionality makes it an attractive scaffold for drug discovery efforts aimed at addressing complex diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanistic interactions of 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine with biological targets. Studies suggest that this compound exhibits promising properties as an inhibitor of kinases and other enzymes involved in cancer progression. The pyrimidine moiety is particularly crucial in these interactions, as it can form stable hydrogen bonds with key residues in the active sites of target proteins. This has led to its investigation as a potential lead compound in the development of kinase inhibitors for oncological applications.

In addition to its role in anticancer research, 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine has shown potential in other therapeutic areas. Its structural framework is amenable to modifications that could enhance its pharmacokinetic properties or improve its selectivity for specific biological targets. Researchers are exploring derivatives of this compound that may exhibit improved solubility or reduced toxicity, making them more suitable for clinical translation. The versatility of the triazine-pyrimidine scaffold allows for diverse chemical modifications, enabling the tailoring of compounds to meet specific therapeutic requirements.

The synthesis of 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine presents both challenges and opportunities for synthetic chemists. The multi-step process involves the careful selection of reagents and reaction conditions to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct this complex molecule with greater efficiency and precision. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming the aromatic ring systems that characterize this compound. These advancements have not only facilitated its production but also opened avenues for synthesizing novel analogs with tailored biological activities.

One of the most compelling aspects of 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine is its potential as a tool compound for mechanistic studies in chemical biology. By understanding how this molecule interacts with biological targets at a molecular level, researchers can gain insights into fundamental processes such as signal transduction and gene regulation. Such knowledge is crucial for developing targeted therapies that address the underlying mechanisms of disease. The compound's ability to modulate protein-protein interactions or enzyme activity makes it a valuable probe for elucidating complex biological networks.

The development of high-throughput screening (HTS) platforms has further enhanced the utility of 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine in drug discovery initiatives. These platforms allow researchers to rapidly test thousands of compounds against various biological assays simultaneously. The results from these screens can identify lead compounds like 1874199-82-2 that exhibit promising activity against disease-relevant targets. Integrating HTS data with computational modeling has accelerated the process of identifying promising candidates for further optimization and development.

Future directions in the study of 2,4,6-Tris(3-(pyrimidin-5-yl)phenyl)-1,3,5-triazine include exploring its potential in combination therapies and investigating its effects on preclinical models. Combination therapy strategies involve using multiple drugs that target different aspects of a disease process simultaneously. This approach can enhance therapeutic efficacy while minimizing resistance development. Preclinical studies using cell culture and animal models will provide critical data on the safety and efficacy of this compound before it can be evaluated in human clinical trials.

The impact of 1874199-82-2 on pharmaceutical research extends beyond its immediate applications. Its success as a lead compound encourages further exploration of trisubstituted triazines and related scaffolds in drug discovery efforts. The insights gained from studying this molecule contribute to a broader understanding of how small organic compounds can modulate biological processes at a molecular level. This knowledge is essential for advancing therapeutic strategies across multiple disease areas.

In conclusion,2,4,6-Tris(3-(pyrimidin-5-y)phenyl)-1,3,5-triazine(CAS No.1874199-82-2) represents a significant advancement in pharmaceutical chemistry with broad implications for drug discovery and development.
Its unique structure
and promising biological activities make it
a valuable asset
for researchers exploring novel therapeutics.
The continued investigation
of this compound
holds great promise
for future medical breakthroughs.